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Compound of Interest

Compound Name: 3-Nitro-N-phenylthiophen-2-amine

Cat. No.: B1318104 Get Quote

An In-depth Technical Guide to 3-Nitro-N-
phenylthiophen-2-amine
This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, and synthesis of 3-Nitro-N-phenylthiophen-2-amine. The content is tailored for

researchers, scientists, and professionals involved in drug development, offering detailed

experimental protocols and structured data presentation.

Chemical Structure and Nomenclature
IUPAC Name: 3-nitro-N-phenylthiophen-2-amine

Chemical Formula: C10H8N2O2S

Chemical Structure:

Caption: Chemical structure of 3-Nitro-N-phenylthiophen-2-amine.

Physicochemical Properties
While a comprehensive dataset for 3-Nitro-N-phenylthiophen-2-amine is not readily available

in the public domain, the table below summarizes the available information for a closely related

analogue, 3-nitro-N-(p-tolyl)thiophen-2-amine, which was synthesized and characterized in a

key study.[1][2][3]
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Property Value Reference

Molecular Formula C11H10N2O2S [1][2][3]

Appearance Solid [1][2][3]

Synthesis Yield Good [1][2][3]

Synthesis
A novel and efficient protocol for the synthesis of N-substituted 3-nitrothiophen-2-amines,

including the phenyl derivative, has been developed.[1][2][3] This method involves the reaction

of α-nitroketene N,S-aryl/alkylaminoacetals with 1,4-dithiane-2,5-diol.

Experimental Protocol
The synthesis of N-substituted 3-nitrothiophen-2-amines is achieved through a one-pot

reaction. The general procedure is as follows:

A mixture of the appropriate α-nitroketene N,S-acetal (1 mmol), 1,4-dithiane-2,5-diol (1

mmol), and potassium carbonate (K2CO3) (2 mmol) is prepared in ethanol (10 mL).

The reaction mixture is refluxed.

The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

Upon completion, the mixture is poured into water.

The resulting precipitated solid is filtered and washed with ethanol to yield the pure product.

This protocol is advantageous as it often does not require chromatographic purification.[1][2][3]

Synthesis Workflow

Start Materials:
α-nitroketene N,S-acetal

1,4-dithiane-2,5-diol
K2CO3 in Ethanol

Reflux Reaction Mixture Monitor by TLC Pour into Water Filter Precipitate Wash with Ethanol Pure 3-Nitro-N-phenylthiophen-2-amine
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Caption: General experimental workflow for the synthesis of N-substituted 3-nitrothiophen-2-

amines.

Structural Characterization
The structure of N-substituted 3-nitrothiophen-2-amines synthesized via the described method

was confirmed using a combination of spectroscopic techniques and X-ray crystallography.[1]

[2][3]

NMR Spectroscopy: One- and two-dimensional Nuclear Magnetic Resonance (NMR)

spectroscopy was used to elucidate the molecular structure.

Mass Spectrometry: Mass spectral data confirmed the molecular weight of the synthesized

compounds.

Microanalysis: Elemental analysis provided further confirmation of the empirical formula.

X-ray Crystallography: The unambiguous structure of a representative N-substituted 3-

nitrothiophen-2-amine was determined by single-crystal X-ray diffraction.[1][2][3]

Biological Significance and Potential Applications
While specific signaling pathways for 3-Nitro-N-phenylthiophen-2-amine have not been

detailed, the 2-aminothiophene scaffold is a crucial pharmacophore found in a variety of

biologically active compounds.[1] Derivatives of 2-aminothiophene have demonstrated a wide

range of pharmacological activities, including:

Neuroleptic activity (e.g., olanzapine)[1]

Allosteric modulation of adenosine receptors[1]

Anti-inflammatory properties (e.g., tinoridine)[1]

Antiviral and antitumor activities[1]
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The presence of the nitro group in the thiophene ring is also significant, as nitrothiophenes are

known to be important chemotherapeutic agents.[1] Therefore, 3-Nitro-N-phenylthiophen-2-
amine represents a molecule of interest for further investigation in drug discovery and

development.

Logical Relationships in Synthesis
The synthesis of 3-Nitro-N-phenylthiophen-2-amine is a multi-step process that occurs in a

single pot. The transformation involves the generation of two new carbon-carbon bonds and is

presumed to proceed through a sequence of key chemical events.

Generation of
2-mercaptoacetaldehyde
from 1,4-dithiane-2,5-diol

Nucleophilic Carbonyl Addition

Annulation

Elimination

Formation of
3-Nitro-N-phenylthiophen-2-amine

Click to download full resolution via product page

Caption: Presumed reaction sequence for the formation of the 2-amino-3-nitrothiophene core.

[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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